Cas no 498572-58-0 ([1,1'-Biphenyl]-2-carboxaldehyde, 2',3,6,6'-tetramethoxy-4'-methyl-)
498572-58-0 structure
Product Name:[1,1'-Biphenyl]-2-carboxaldehyde, 2',3,6,6'-tetramethoxy-4'-methyl-
CAS No:498572-58-0
MF:C18H20O5
MW:316.348405838013
CID:1538000
Update Time:2024-08-24
[1,1'-Biphenyl]-2-carboxaldehyde, 2',3,6,6'-tetramethoxy-4'-methyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2-carboxaldehyde, 2',3,6,6'-tetramethoxy-4'-methyl-
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- Inchi: 1S/C18H20O5/c1-11-8-15(22-4)18(16(9-11)23-5)17-12(10-19)13(20-2)6-7-14(17)21-3/h6-10H,1-5H3
- InChI Key: MIKZJYOBZSJUPB-UHFFFAOYSA-N
- SMILES: C1(C2=C(OC)C=C(C)C=C2OC)=C(OC)C=CC(OC)=C1C=O
Computed Properties
- Exact Mass: 316.1311
Experimental Properties
- Density: 1.135±0.06 g/cm3(Predicted)
- Boiling Point: 410.0±45.0 °C(Predicted)
- PSA: 53.99
[1,1'-Biphenyl]-2-carboxaldehyde, 2',3,6,6'-tetramethoxy-4'-methyl- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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